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Compound of Interest

Compound Name: d-Atabrine dihydrochloride

cat. No.: B2782251

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of d-Atabrine dihydrochloride,
a compound of interest for its biological activities. It includes key identifiers, physicochemical
properties, and relevant biological data to support research and development efforts.

Chemical Identity and Properties

d-Atabrine dihydrochloride is the dextrorotatory enantiomer of Atabrine (also known as
Quinacrine), a member of the acridine family.[1][2] It is specifically the (4S)-4-N-(6-chloro-2-
methoxyacridin-9-yl)-1-N,1-N-diethylpentane-1,4-diamine in its dihydrochloride salt form.[3]

The Chemical Abstracts Service (CAS) number for d-Atabrine dihydrochloride is 56100-41-5.
[1][4][5][6€] It is important to distinguish this from the CAS number for Quinacrine
dihydrochloride (racemic mixture), which is 69-05-6, and the less active |-enantiomer, |-Atabrine
dihydrochloride, which is 56100-42-6.[7][8]

Table 1: Physicochemical Properties of d-Atabrine Dihydrochloride
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Property Value Citations
CAS Number 56100-41-5 [11[31[4][6]
Molecular Formula C23H32CI3N30 [1][3][6]
Molecular Weight 472.88 g/mol [11[3][4][6]
Purity >98% (typical) [6]
Solubility Soluble in DMSO (16.67 (5]
mg/mL)
Storage (Powder) -20°C for up to 3 years [5]1[6]
Storage (In Solvent) -80°C for up to 1 year [5]

(4S)-4-N-(6-chloro-2-
methoxyacridin-9-yl)-1-N,1-N-

IUPAC Name ) [3]
diethylpentane-1,4-

diamine;dihydrochloride

Biological Activity and Mechanism of Action

d-Atabrine dihydrochloride is recognized as the biologically active enantiomer of quinacrine,
particularly noted for its antiprion activity.[1][4] Quinacrine itself has a history as an antimalarial
agent and has been investigated for its anticancer effects.[9][10]

The mechanism of action for the racemic mixture, Quinacrine dihydrochloride, involves the
suppression of Nuclear Factor-kappaB (NF-kB) signaling and the activation of p53 signaling
pathways.[10][11] This dual action can lead to the induction of apoptosis (programmed cell
death) in cancer cells.[10] Quinacrine is also known to be a non-specific inhibitor of
phospholipase A2 (PLA2).[7] While these mechanisms are established for the racemic mixture,
they provide a strong basis for investigating the specific activity of the d-enantiomer.

The diagram below illustrates the proposed signaling pathway for Quinacrine, which is relevant
to understanding the potential mechanism of its active d-enantiomer.
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Proposed Signaling Pathway of Quinacrine
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Caption: Proposed mechanism of Quinacrine action.

Experimental Protocols

This section details a standard protocol for preparing stock solutions of d-Atabrine
dihydrochloride for in vitro experiments, based on solubility data provided by suppliers.

Objective: To prepare a sterile stock solution of d-Atabrine dihydrochloride for use in cell
culture assays.

Materials:
o d-Atabrine dihydrochloride powder (CAS: 56100-41-5)

o Dimethyl sulfoxide (DMSO), cell culture grade
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Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Sterile 0.22 um syringe filter

Procedure: Stock Solution Preparation (e.g., 10 mM)

Calculation: Based on a molecular weight of 472.88 g/mol , to prepare a 10 mM stock
solution, 4.73 mg of d-Atabrine dihydrochloride is required per 1 mL of DMSO. For
different volumes, the required mass can be calculated using the formula: Mass (mg) =
Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) / 1000

Weighing: Aseptically weigh the calculated amount of d-Atabrine dihydrochloride powder
and transfer it to a sterile vial.

Dissolution: Add the corresponding volume of DMSO to the vial. For instance, add 1 mL of
DMSO for 4.73 mg of powder to achieve a 10 mM concentration.[1]

Solubilization: Tightly cap the vial and vortex thoroughly. If complete dissolution is not
achieved, sonication or gentle warming to 37°C can be applied to aid the process.[1][5]

Sterilization (Optional but Recommended): For cell-based assays, filter the stock solution
through a sterile 0.22 um syringe filter into a new sterile vial to ensure sterility.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term use (up to 1 month)
or at -80°C for long-term storage (up to 6 months or 1 year).[5][8]

Workflow Diagram: Stock Solution Preparation
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Caption: Workflow for preparing d-Atabrine dihydrochloride stock solution.
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Disclaimer: This document is intended for research use only and is not for human consumption
or therapeutic use.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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